Cas no 1806138-92-0 (2-(Aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 2-(Aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1806138-92-0
• MF: C₈H₉F₃N₂O₃
• MW: 238.163872480392
• CID: 4832069
• Update Time: 2025-05-24

2-(Aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H9F3N2O3/c9-8(10,11)16-7-5(2-12)13-4(3-14)1-6(7)15/h1,14H,2-3,12H2,(H,13,15)
• InChI Key： LFVCLNUBPVIBOI-UHFFFAOYSA-N
• SMILES： FC(OC1C(C=C(CO)NC=1CN)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: -0.5
• Topological Polar Surface Area: 84.6

Additional information on 2-(Aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-methanol

2-(Aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-methanol: A Comprehensive Overview

The compound 2-(Aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1806138-92-0) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and biological activities. The molecule features a pyridine ring substituted with an aminomethyl group at position 2, a hydroxy group at position 4, a trifluoromethoxy group at position 3, and a methanol group at position 6. These substituents contribute to the compound's versatile reactivity and functional properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. The synthesis of 2-(Aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-methanol involves a multi-step process, starting from readily available pyridine derivatives. The introduction of the trifluoromethoxy group, a strong electron-withdrawing substituent, significantly enhances the molecule's stability and reactivity. Similarly, the presence of the hydroxy and methanol groups introduces hydrophilic properties, making this compound suitable for applications in drug delivery systems.

The pharmacological profile of this compound has been extensively studied in recent years. Research indicates that 2-(Aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-methanol exhibits potent antioxidant activity, making it a promising candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and apoptosis, further underscoring its therapeutic potential.

In terms of applications, this compound has shown remarkable utility in the field of materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). Furthermore, its ability to act as a chelating agent has led to its exploration in metal ion coordination chemistry and catalysis.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular interactions of 2-(Aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-methanol. Quantum mechanical calculations have revealed that the trifluoromethoxy group significantly alters the electronic distribution of the pyridine ring, enhancing its ability to participate in π-interactions with other molecules. This property is particularly advantageous in drug design, where such interactions are critical for achieving high binding affinity with target proteins.

Moreover, this compound has been identified as a potential lead molecule in agrochemical research. Its ability to inhibit key enzymes involved in plant pathogenesis has positioned it as a candidate for developing novel fungicides and insecticides. Field trials conducted under controlled conditions have demonstrated its efficacy in protecting crops against fungal infections without adverse effects on non-target organisms.

The environmental impact of 2-(Aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-methanol has also been a subject of recent scrutiny. Studies indicate that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. This characteristic aligns with current global efforts to develop eco-friendly chemical products.

In conclusion, 2-(Aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1806138-92-0) is a multifaceted compound with applications spanning drug discovery, materials science, and agriculture. Its unique structural features and functional groups make it an invaluable tool for researchers across diverse disciplines. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.